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Compound of Interest

Compound Name: 4-Nitrobenzophenone

Cat. No.: B109985 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Nitrobenzophenone is an organic compound featuring a benzophenone core substituted

with a nitro group at the para position of one of the phenyl rings.[1] This compound is a yellow

crystalline solid.[1] It is of significant interest in various fields of chemistry and drug

development due to its versatile reactivity and photochemical properties. This guide provides a

comprehensive overview of its chemical properties, structure, synthesis, and applications.

Chemical Structure and Identifiers
The structure of 4-Nitrobenzophenone consists of a central carbonyl group bonded to two

phenyl rings, one of which is substituted with a nitro group in the para position.

Caption: Chemical structure of 4-Nitrobenzophenone.

Quantitative Data: Identifiers
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Identifier Value

IUPAC Name (4-nitrophenyl)(phenyl)methanone[2]

CAS Number 1144-74-7[1][2][3][4][5][6][7]

Molecular Formula C₁₃H₉NO₃[1][2][3][6][7][8]

Molecular Weight 227.22 g/mol [2][3][5]

SMILES
C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)N(=O)

=O[1]

InChI

InChI=1S/C13H9NO3/c15-13(10-4-2-1-3-5-

10)11-6-8-12(9-7-11)14(16)17/h1-9H[1][3][5][7]

[9]

InChIKey
ZYMCBJWUWHHVRX-UHFFFAOYSA-N[1][2]

[5][7][9]

EC Number 214-542-2[5]

Beilstein/REAXYS 1912753[5]

Physicochemical Properties
4-Nitrobenzophenone is a yellow to light brown crystalline powder.[3][4] It is moderately

soluble in organic solvents like ethanol and acetone and has low solubility in water.[1]

Quantitative Data: Physicochemical Properties
Property Value

Appearance Yellow to light brown crystalline powder[3][4]

Melting Point 136-138 °C[3][4][5][8][10]

Boiling Point ~368.92 °C (estimate)[3]

Density ~1.406 g/cm³[3]

Flash Point Not applicable[5]

Storage Temperature Below +30°C[3][4]
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Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 4-
Nitrobenzophenone.

Spectroscopic Technique Key Features

¹H NMR Spectra available for this compound.[9]

¹³C NMR Spectra available for this compound.[9]

IR Spectra available for this compound.[7][9][11]

Mass Spectrometry Spectra available for this compound.[7][9]

UV-Vis Spectra available for this compound.[12]

Synthesis and Reactivity
The presence of the nitro group influences the reactivity of 4-Nitrobenzophenone, enabling

various chemical modifications.[1]

Synthesis
A common method for synthesizing benzophenone derivatives is through Friedel-Crafts

acylation.[13] For 4-Nitrobenzophenone, this would typically involve the reaction of a 4-

nitrobenzoyl derivative with benzene in the presence of a Lewis acid catalyst. Another patented

method involves the reaction of 4-chloronitrobenzene with aryl acetate in an organic solvent

with a base.[14][15]
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Reactants

Catalyst
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Caption: Conceptual workflow for the synthesis of 4-Nitrobenzophenone.

Reactivity
The nitro group can be reduced to an amine, opening pathways to a variety of amino-

functionalized compounds.[13] The benzophenone core is known for its photoreactivity, which

can be fine-tuned by substituents like the nitro group for applications as a photoinitiator.[1][13]

Experimental Protocols
Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the carbon-hydrogen framework of the molecule.

Methodology: A sample is dissolved in a deuterated solvent (e.g., CDCl₃). ¹H and ¹³C NMR

spectra are recorded on a spectrometer. Chemical shifts (δ) are reported in parts per million

(ppm) relative to an internal standard (e.g., tetramethylsilane).

Infrared (IR) Spectroscopy
Objective: To identify the functional groups present in the molecule.
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Methodology: An IR spectrum is obtained using an FTIR spectrometer. The sample can be

analyzed as a solid (e.g., using a KBr pellet or ATR). Characteristic absorption bands

indicate the presence of specific functional groups, such as the carbonyl (C=O) and nitro

(NO₂) groups.

Mass Spectrometry (MS)
Objective: To determine the molecular weight and fragmentation pattern of the molecule.

Methodology: A sample is ionized (e.g., by electron ionization), and the mass-to-charge ratio

(m/z) of the resulting ions is measured. The molecular ion peak confirms the molecular

weight.

Ultraviolet-Visible (UV-Vis) Spectroscopy
Objective: To study the electronic transitions within the molecule.

Methodology: A solution of the compound in a suitable solvent (e.g., ethanol) is prepared.

The absorbance is measured over a range of wavelengths in the UV and visible regions.

Applications
4-Nitrobenzophenone serves as a valuable intermediate in organic synthesis and has several

industrial applications.

Organic Synthesis Materials Science Research Applications

4-Nitrobenzophenone

Intermediate Photoinitiator Dyes & Pigments Antimalarial Agent Studies

Click to download full resolution via product page

Caption: Key applications of 4-Nitrobenzophenone.
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Organic Synthesis: It is a key intermediate for constructing more complex organic molecules

and heterocyclic compounds.[3][4][13]

Photoinitiator: Due to its ability to absorb ultraviolet light, it is used as a photoinitiator in

polymer chemistry.[1][13]

Dyes and Pigments: It serves as a precursor in the production of dyes and pigments.[1]

Pharmaceutical Research: 4-Nitrobenzophenone is used in the quantitative structure-

activity relationship analysis of benzophenone derivatives as potential antimalarial agents.[3]

[4]

Safety and Handling
As with many nitro compounds, 4-Nitrobenzophenone should be handled with care due to

potential toxicity.[1]

General Precautions: Avoid contact with skin and eyes.[10] Do not ingest.[10] Use in a well-

ventilated area.[16]

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

safety goggles.[10][16] In case of dust, a particle filter respirator is recommended.[10]

Storage: Keep in a dry, cool, and well-ventilated place in a tightly closed container.[10]

Incompatible Materials: Strong oxidizing agents and strong bases.[10]

Fire Safety: Use water spray, carbon dioxide, dry chemical, or alcohol-resistant foam to

extinguish fires.[10] Thermal decomposition can produce nitrogen oxides, carbon monoxide,

and carbon dioxide.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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